Cas no 881-60-7 (2-(Furan-2-yl)benzo[d]oxazole)

• Product Name: 2-(Furan-2-yl)benzo[d]oxazole
• CAS No: 881-60-7
• MF: C₁₁H₇NO₂
• MW: 185.178782701492
• CID: 642732
• PubChem ID: 938024
• Update Time: 2025-07-22

2-(Furan-2-yl)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(Furan-2-yl)benzo[d]oxazole
• 2-(furan-2-yl)-1,3-benzoxazole
• Benzoxazole, 2-(2-furanyl)-
• BDBM50444532
• 2-(2-Furyl)benzoxazole
• CHEMBL3099679
• SCHEMBL2223897
• DTXSID30359093
• AKOS003264756
• 881-60-7

• Inchi： 1S/C11H7NO2/c1-2-5-9-8(4-1)12-11(14-9)10-6-3-7-13-10/h1-7H
• InChI Key： OXQATLMDNGJNBH-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CO2)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 185.047678466g/mol
• Monoisotopic Mass: 185.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-(Furan-2-yl)benzo[d]oxazole

Professional Introduction to Compound with CAS No. 881-60-7 and Product Name: 2-(Furan-2-yl)benzo[d]oxazole

2-(Furan-2-yl)benzo[d]oxazole, identified by the Chemical Abstracts Service Number (CAS No.) 881-60-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzo[d]oxazole family, a class of molecules known for their broad spectrum of biological activities and structural versatility. The presence of a furan moiety in its structure enhances its potential for interactions with biological targets, making it a valuable scaffold for drug discovery and development.

The benzo[d]oxazole core is a fused bicyclic system consisting of a benzene ring and an oxygen-containing heterocycle. This structural motif is widely recognized for its pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The introduction of the furan group at the 2-position of the benzo[d]oxazole ring introduces additional electronic and steric features that can modulate the compound's biological activity. This modification has been strategically employed to enhance binding affinity and selectivity towards specific biological targets, thereby improving the therapeutic potential of the molecule.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-(Furan-2-yl)benzo[d]oxazole and biological macromolecules. Studies have demonstrated that the furan ring can engage in hydrogen bonding and π-stacking interactions with amino acid residues in protein targets, which is crucial for drug design. These insights have guided the development of novel derivatives with enhanced pharmacokinetic profiles and reduced side effects.

In the realm of medicinal chemistry, 2-(Furan-2-yl)benzo[d]oxazole has been explored as a lead compound for several therapeutic applications. Notably, its derivatives have shown promising activity against various diseases, including cancer and neurodegenerative disorders. The benzo[d]oxazole-furan scaffold has been incorporated into small-molecule inhibitors that target kinases, transcription factors, and other key enzymes involved in disease pathways. For instance, recent research has highlighted the potential of this compound class in inhibiting tyrosine kinases, which are aberrantly activated in many cancers.

The synthesis of 2-(Furan-2-yl)benzo[d]oxazole involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include condensation reactions between furfural derivatives and appropriately substituted o-hydroxybenzaldehydes or ketones under basic conditions. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have improved the efficiency and scalability of these processes. These developments have enabled the rapid production of libraries of benzo[d]oxazole-furan derivatives for high-throughput screening (HTS) campaigns.

Biological evaluation studies have revealed that 2-(Furan-2-yl)benzo[d]oxazole exhibits notable pharmacological effects. In vitro assays have demonstrated its ability to inhibit the growth of certain cancer cell lines by modulating key signaling pathways involved in cell proliferation and apoptosis. Additionally, preclinical studies have suggested potential applications in treating inflammatory diseases by targeting nuclear factor kappa B (NF-κB) signaling pathways. The compound's ability to cross the blood-brain barrier has also raised interest in its potential as a therapeutic agent for neurodegenerative conditions such as Alzheimer's disease.

The structural features of 2-(Furan-2-yl)benzo[d]oxazole make it an attractive candidate for further optimization through structure-activity relationship (SAR) studies. By systematically modifying substituents on the benzo[d]oxazole or furan rings, researchers can fine-tune the pharmacological properties of the molecule. For example, introducing electron-withdrawing or electron-donating groups can alter the compound's binding affinity to biological targets. Such modifications are often guided by data from X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy, which provide detailed insights into molecular interactions.

The growing interest in natural product-inspired drug design has led to investigations into bioactive compounds derived from related structures found in plants and microorganisms. While 2-(Furan-2-yl)benzo[d]oxazole itself may not be directly derived from natural sources, its structural analogs have been identified in certain botanical extracts. These natural derivatives often serve as inspiration for synthetic chemists seeking to develop novel therapeutics with improved efficacy and safety profiles.

Regulatory considerations play a critical role in the development and commercialization of pharmaceutical compounds like 2-(Furan-2-yl)benzo[d]oxazole. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized compounds meet stringent quality standards before they are tested in clinical trials or approved for therapeutic use. Additionally, adherence to international guidelines on safety data sheets (SDS) is essential for responsible handling and distribution of these substances throughout the supply chain.

The future prospects for benzo[d]oxazole-furan derivatives remain promising as ongoing research continues to uncover new biological activities and therapeutic applications. Collaborative efforts between academic institutions, pharmaceutical companies, and biotechnology firms are expected to accelerate progress in this field. With advancements in synthetic chemistry, computational biology, and drug delivery systems, compounds like 881-60-7 are poised to make significant contributions to modern medicine.